Cas no 52486-70-1 (methyl 2-amino-2-cyanoacetate)

Methyl 2-amino-2-cyanoacetate is a versatile organic compound with the molecular formula C₄H₆N₂O₂. It features both amino and cyano functional groups attached to an ester moiety, making it a valuable intermediate in synthetic chemistry. This compound is particularly useful in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals due to its reactivity in condensation and cyclization reactions. Its ester group enhances solubility in organic solvents, facilitating further derivatization. The presence of both nucleophilic (amino) and electrophilic (cyano) sites allows for diverse chemical transformations, underscoring its utility in fine chemical synthesis and research applications.
methyl 2-amino-2-cyanoacetate structure
methyl 2-amino-2-cyanoacetate structure
Product Name:methyl 2-amino-2-cyanoacetate
CAS No:52486-70-1
MF:C4H6N2O2
MW:114.102640628815
CID:1581788
PubChem ID:15661697
Update Time:2025-11-02

methyl 2-amino-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, aminocyano-, methyl ester
    • methyl 2-amino-2-cyanoacetate
    • AKOS006342454
    • DTXSID70576489
    • ALBB-033391
    • CS-0301815
    • Methyl 3-nitriloalaninate
    • EN300-102239
    • SCHEMBL8448263
    • 52486-70-1
    • Methyl2-amino-2-cyanoacetate
    • Inchi: 1S/C4H6N2O2/c1-8-4(7)3(6)2-5/h3H,6H2,1H3
    • InChI Key: CMCVOLORCOVKGB-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C#N)N)=O

Computed Properties

  • Exact Mass: 114.04298
  • Monoisotopic Mass: 114.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 191.5±25.0 °C at 760 mmHg
  • Flash Point: 69.6±23.2 °C
  • PSA: 76.11
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C

methyl 2-amino-2-cyanoacetate Security Information

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Additional information on methyl 2-amino-2-cyanoacetate

Methyl 2-Amino-2-Cyanoacetate (CAS No. 52486-70-1): A Versatile Building Block in Organic Synthesis

Methyl 2-amino-2-cyanoacetate (CAS No. 52486-70-1) is a highly valuable organic intermediate widely used in pharmaceutical, agrochemical, and specialty chemical industries. This compound, characterized by its cyano and ester functional groups, serves as a key precursor for synthesizing heterocyclic compounds, amino acids, and other biologically active molecules. Its unique structure enables diverse chemical transformations, making it a sought-after reagent in modern synthetic chemistry.

The growing interest in methyl 2-amino-2-cyanoacetate is driven by its applications in drug discovery and green chemistry. Researchers are increasingly exploring its role in sustainable synthesis, aligning with global trends toward eco-friendly manufacturing processes. For instance, its use in multicomponent reactions (MCRs) reduces waste and improves atom economy—a hot topic in organic synthesis optimization. Additionally, its derivatives show potential in crop protection formulations, addressing the rising demand for innovative agrochemical solutions.

From a technical perspective, methyl 2-amino-2-cyanoacetate exhibits excellent reactivity in nucleophilic substitution and condensation reactions. Its cyano group can be hydrolyzed to carboxylic acids or reduced to amines, while the ester moiety allows for further derivatization. These properties make it indispensable for constructing nitrogen-containing heterocycles, such as pyrimidines and imidazoles—structures frequently found in pharmaceutical APIs.

In the context of search engine trends, queries like "methyl 2-amino-2-cyanoacetate synthesis" or "CAS 52486-70-1 applications" reflect user interest in practical protocols and commercial availability. Manufacturers often highlight its high purity grades (>98%) and compatibility with flow chemistry systems—an emerging technique for scalable production. Furthermore, discussions on platforms like ResearchGate emphasize its utility in peptide mimetics design, linking it to cutting-edge bioconjugation research.

Quality control of methyl 2-amino-2-cyanoacetate typically involves HPLC and NMR spectroscopy to ensure batch consistency—a critical factor for GMP-compliant applications. Storage recommendations (2-8°C under inert atmosphere) are frequently searched, underscoring users' need for stability data. Recent patents also reveal innovative uses in photoactive materials, tapping into the booming optoelectronics sector.

As regulatory frameworks evolve, compliance with REACH and other chemical safety standards remains a priority for suppliers. The compound's low ecotoxicity profile (as per OECD guidelines) positions it favorably compared to traditional reagents. This aligns with industry shifts toward benign-by-design chemicals—a trending subtopic in green chemistry forums.

In summary, methyl 2-amino-2-cyanoacetate (CAS No. 52486-70-1) bridges academic research and industrial innovation. Its adaptability across medicinal chemistry, material science, and catalysis ensures sustained relevance. For those exploring structure-activity relationships or process intensification, this compound offers a robust toolkit to address contemporary scientific challenges.

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